Cas no 1218790-89-6 (2-Formyl-5-(trifluoromethoxy)phenylboronic acid)

• Product Name: 2-Formyl-5-(trifluoromethoxy)phenylboronic acid
• CAS No: 1218790-89-6
• MF: C₈H₆BF₃O₄
• MW: 233.937053203583
• MDL: MFCD10566600
• CID: 856197
• PubChem ID: 46739729
• Update Time: 2025-04-19

2-Formyl-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid
• 2-Formyl-5-(trifluoromethoxy)phenylboronic acid
• A-5674
• DTXSID80675316
• D71402
• MFCD10566600
• Boronic acid, B-[2-formyl-5-(trifluoromethoxy)phenyl]-
• DB-361956
• AKOS015837459
• 1218790-89-6
• SCHEMBL13838449
• (2-Formyl-5-(trifluoromethoxy)phenyl)boronicacid
• CS-0084885
• BS-21193
• [2-formyl-5-(trifluoromethoxy)phenyl]boronic acid

• MDL： MFCD10566600
• Inchi： 1S/C8H6BF3O4/c10-8(11,12)16-6-2-1-5(4-13)7(3-6)9(14)15/h1-4,14-15H
• InChI Key： GZRIYFFBRIQGSC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.03100
• Monoisotopic Mass: 234.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 359.9±52.0 °C at 760 mmHg
• Flash Point: 171.5±30.7 °C
• PSA: 66.76000
• LogP: 0.07750
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Formyl-5-(trifluoromethoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers